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Compound of Interest

Compound Name: DPyPE

Cat. No.: B15575884

For researchers, scientists, and drug development professionals working with 1,2-diphytanoyl-
sn-glycero-3-phosphoethanolamine (DPyPE), understanding the appropriate safety and
handling procedures is paramount. This guide provides essential, immediate safety and
logistical information, including operational and disposal plans, to ensure the safe handling of
DPyPE in the laboratory.

Chemical Identifier:
e CAS Number: 201036-16-0

e Synonyms: 4ME 16:0 PE, 1,2-di-(3,7,11,15-tetramethylhexadecanoyl)-sn-glycero-3-
phosphoethanolamine

Hazard Assessment: According to the Safety Data Sheet (SDS) from Avanti Polar Lipids,
DPyPE in its pure, powdered form is not classified as a hazardous substance or mixture.
However, it is often supplied as a solution in chloroform. In this case, the hazards of the
solution are primarily associated with the solvent. Chloroform is harmful if swallowed, causes
skin and serious eye irritation, is toxic if inhaled, may cause drowsiness or dizziness, is
suspected of causing cancer, is suspected of damaging the unborn child, and causes damage
to organs through prolonged or repeated exposure.[1] Therefore, the personal protective
equipment (PPE) and handling procedures must be adjusted accordingly.

To the best of current knowledge, the chemical, physical, and toxicological properties of DPyPE
itself have not been thoroughly investigated.[2] Therefore, it is prudent to handle it with care,
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even in its pure form.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
DPyPE in its powdered form and as a solution in chloroform.
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Experimental Protocol: Safe Handling and Disposal

of DPYPE

This protocol provides a step-by-step guide for the safe handling of DPyPE in a laboratory

setting.

1. Preparation and Engineering Controls:

» Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the chloroform solution.

o Ensure that a safety shower and eyewash station are readily accessible.

¢ Remove all sources of ignition.

2. Personal Protective Equipment (PPE) Donning:
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Don the appropriate PPE as specified in the table above based on the form of DPYPE being
handled.

. Handling DPyPE Powder:

Avoid dust formation.[3]

If weighing the powder, do so in a fume hood or a balance enclosure.

Use appropriate tools (e.g., spatula) to handle the powder.

If creating a solution, slowly add the powder to the solvent to avoid splashing.

. Handling DPYPE in Chloroform Solution:

Avoid breathing vapors, mist, or gas.[1][3]

Use a calibrated pipette or syringe for transferring the solution.

Keep the container tightly closed when not in use.[1]

. In Case of a Spill:

For the powder, sweep up and shovel. Keep in suitable, closed containers for disposal.[3]

For the chloroform solution, wear respiratory protection. Evacuate personnel to a safe area.
Prevent further leakage or spillage if safe to do so. Absorb with an inert absorbent material
and dispose of as hazardous waste.[1]

Ventilate the area and wash the spill site after material pickup is complete.

. First Aid Measures:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[3]

In case of skin contact: Wash off with soap and plenty of water.[3]

In case of eye contact: Flush eyes with water as a precaution.[3]
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« If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water.[3]

« In all cases of exposure, seek medical advice.
7. Waste Disposal:

» Dispose of DPYPE waste and contaminated materials in accordance with local, state, and
federal regulations.

o DPyPE powder, if uncontaminated, can be disposed of as regular chemical waste.

o DPyPE in chloroform solution and any materials contaminated with it must be disposed of as
hazardous waste.

e Do not allow the product to enter drains.[2]

Workflow for Safe Handling and Disposal of DPyYPE
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Workflow for Safe Handling and Disposal of DPyPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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